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Compound of Interest

Compound Name: Amino N-methylcarbamate

Cat. No.: B15473119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amino N-methylcarbamates, exemplified by Aminocarb, represent a class of carbamate

insecticides effective against a range of insect pests.[1][2] Aminocarb, chemically known as 4-

(Dimethylamino)-3-methylphenyl methylcarbamate, has been notably utilized in forestry to

control lepidopterous larvae, particularly the spruce budworm (Choristoneura fumiferana), and

in agriculture to protect various crops.[1][3] This document provides detailed application notes,

quantitative data, and experimental protocols relevant to the use of Aminocarb as an

insecticide.
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Property Value Reference

Chemical Formula C₁₁H₁₆N₂O₂ [2]

Molar Mass 208.261 g·mol⁻¹ [2]

Appearance White crystalline solid [2]

Melting Point 93-94 °C

Solubility in water Slightly soluble [3]

Solubility in other solvents

Soluble in polar organic

solvents; moderately soluble in

aromatic solvents.

[2]

Vapor Pressure 1.88 x 10⁻⁶ mm Hg [2]

Mechanism of Action
Amino N-methylcarbamates, including Aminocarb, function as acetylcholinesterase (AChE)

inhibitors.[1] Acetylcholinesterase is a critical enzyme in the nervous system of both insects and

mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh). The

inhibition of AChE by Aminocarb is a reversible process involving the carbamylation of the

enzyme's active site. This leads to an accumulation of ACh in the synaptic cleft, resulting in

continuous nerve stimulation, paralysis, and ultimately, the death of the insect.
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Preparation

Assay Procedure (96-well plate)

Data Analysis

Prepare Reagents:
- Phosphate Buffer (pH 8.0)

- DTNB Solution
- Acetylthiocholine Iodide (ATCI)

- AChE Enzyme Solution
- Aminocarb Solutions (various concentrations)

Add 140 µL Phosphate Buffer to wells

Add 10 µL Aminocarb solution
(or solvent for control)

Add 10 µL AChE solution

Incubate for 10 min at 25°C

Add 10 µL DTNB solution

Add 10 µL ATCI solution to initiate reaction

Incubate for 10 min at room temperature

Read absorbance at 412 nm

Calculate % Inhibition:
%I = [(A_control - A_sample) / A_control] x 100

Determine IC₅₀ value from
dose-response curve
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Sample Preparation & Extraction

HPLC Analysis

Post-Column Derivatization

Detection & Quantification

Homogenize sample
(e.g., plant tissue, soil)

Extract with a suitable solvent
(e.g., acetonitrile)

Perform solid-phase extraction (SPE)
cleanup if necessary

Concentrate the extract

Inject extract onto a
reverse-phase C18 column

Isocratic or gradient elution with
acetonitrile/water mobile phase

Hydrolyze carbamates with NaOH
to form methylamine

React methylamine with
o-phthalaldehyde (OPA) and

2-mercaptoethanol

Detect the fluorescent derivative
(Ex: ~330 nm, Em: ~465 nm)

Quantify using a calibration curve
prepared with Aminocarb standards

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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